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Compound of Interest

Compound Name:
(6-Bromohexyloxy)-tert-

butyldimethylsilane

Cat. No.: B146668 Get Quote

An In-depth Technical Guide to (6-Bromohexyloxy)-tert-butyldimethylsilane

This guide provides comprehensive information on the chemical properties, synthesis, and

applications of (6-Bromohexyloxy)-tert-butyldimethylsilane, tailored for researchers,

scientists, and professionals in drug development.

Chemical Identity and Properties
(6-Bromohexyloxy)-tert-butyldimethylsilane is a bifunctional organosilicon compound. It

incorporates a terminal bromine atom, which is a good leaving group for nucleophilic

substitution and coupling reactions, and a tert-butyldimethylsilyl (TBDMS) ether, a common

protecting group for alcohols. This structure makes it a versatile reagent in multi-step organic

synthesis.

The key quantitative data for this compound are summarized in the table below.
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Identifier Value

Molecular Formula C12H27BrOSi[1][2]

Molecular Weight 295.33 g/mol [1][2]

CAS Number 129368-70-3[1][2][3]

IUPAC Name --INVALID-LINK--dimethylsilane[2][3]

Canonical SMILES
CC(C)(C)--INVALID-LINK--(C)OCCCCCCBr[1]

[2]

Density 1.053 g/mL at 25 °C[4]

Boiling Point 276 °C[4]

Refractive Index n20/D 1.457

Experimental Protocols
The synthesis of (6-Bromohexyloxy)-tert-butyldimethylsilane and its subsequent use in

chemical reactions are critical for its application in research and development. Below are

generalized experimental protocols for its synthesis and a common application.

Synthesis via Silylation of 6-Bromohexan-1-ol
This protocol describes a common method for synthesizing (6-Bromohexyloxy)-tert-
butyldimethylsilane by protecting the hydroxyl group of 6-bromohexan-1-ol.

Materials:

6-Bromohexan-1-ol

tert-Butyldimethylsilyl chloride (TBDMSCl)

Imidazole

Anhydrous Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate solution
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Brine

Anhydrous magnesium sulfate

Magnetic stirrer and stir bar

Round-bottom flask

Separatory funnel

Procedure:

In a clean, dry round-bottom flask, dissolve 6-bromohexan-1-ol and imidazole (1.5-2.5

equivalents) in anhydrous DCM.

Cool the solution to 0 °C using an ice bath.

Slowly add a solution of TBDMSCl (1.1-1.5 equivalents) in anhydrous DCM to the stirred

mixture.

Allow the reaction to warm to room temperature and stir for 12-16 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate

solution.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product via flash column chromatography on silica gel to yield pure (6-
Bromohexyloxy)-tert-butyldimethylsilane.

Applications in Synthesis: Use as a Linker
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(6-Bromohexyloxy)-tert-butyldimethylsilane is frequently used as a linker to attach a

TBDMS-protected hydroxyl group to a substrate. The following diagram illustrates the logical

workflow of this application.

Step 1: Nucleophilic Substitution

Step 2: Deprotection
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Click to download full resolution via product page

Workflow for Linker Application

The diagram above outlines a two-step synthetic sequence. First, the bromo-end of the reagent

reacts with a nucleophile. Second, the TBDMS protecting group is removed to reveal a terminal

hydroxyl group, which can be used for further functionalization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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